Cas no 1103522-80-0 (BAVISANT DIHYDROCHLORIDE HYDRATE)

• Product Name: BAVISANT DIHYDROCHLORIDE HYDRATE
• CAS No: 1103522-80-0
• MF: C₁₉H₃₁Cl₂N₃O₃
• MW: 420.37374329567
• CID: 2601188
• PubChem ID: 56843503
• Update Time: 2025-05-27

BAVISANT DIHYDROCHLORIDE HYDRATE Chemical and Physical Properties

Names and Identifiers

• BAVISANT DIHYDROCHLORIDE HYDRATE
• (4-cyclopropylpiperazin-1-yl)-[4-(morpholin-4-ylmethyl)phenyl]methanone,hydrate,dihydrochloride
• Bavisant (dihydrochloride hydrate)
• JNJ 31001074AAC
• D09871
• Bavisant dihydrochloride (USAN)
• GLXC-15698
• BAVISANT DIHYDROCHLORIDE MONOHYDRATE [WHO-DD]
• AKOS030526253
• (4-Cyclopropylpiperazin-1-yl)[4-(morpholin-4-ylmethyl)phenyl]methanone dihydrochloride monohydrate
• JNJ-31001074-AAC
• BAVISANT DIHYDROCHLORIDE [WHO-DD]
• DTXSID00239212
• BAVISANT DIHYDROCHLORIDE
• CHEMBL2105715
• BEN-2001
• 1103522-80-0
• F84951
• DTXCID20161703
• HY-14880B
• Bavisant dihydrochloride monohydrate
• Methanone, (4-cyclopropyl-1-piperazinyl)(4-(4-morpholinylmethyl)phenyl)-, hydrochloride, hydrate (1:2:1)
• DA-71301
• (4-Cyclopropylpiperazin-1-yl)(4-(morpholin-4-ylmethyl)phenyl)methanone dihydrochloride monohydrate
• (4-cyclopropylpiperazin-1-yl)-[4-(morpholin-4-ylmethyl)phenyl]methanone;hydrate;dihydrochloride
• UNII-C1H7H5X3RE
• Q27275059
• CS-1459
• Bavisant dihydrochloride [USAN]
• JNJ31001074AAC
• C1H7H5X3RE
• MS-27373

• Inchi： InChI=1S/C19H27N3O2.2ClH.H2O/c23-19(22-9-7-21(8-10-22)18-5-6-18)17-3-1-16(2-4-17)15-20-11-13-24-14-12-20;;;/h1-4,18H,5-15H2;2*1H;1H2
• InChI Key： BLFBQJUVAGIUBL-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C2CC2)CC1)C(C=C3)=CC=C3CN4CCOCC4.[H]Cl.[H]Cl.O

Computed Properties

• Exact Mass: 419.1742472g/mol
• Monoisotopic Mass: 419.1742472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

BAVISANT DIHYDROCHLORIDE HYDRATE Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on BAVISANT DIHYDROCHLORIDE HYDRATE

BAVISANT DIHYDROCHLORIDE HYDRATE (CAS No. 1103522-80-0): An Overview of a Promising Compound in the Field of Neuropharmacology

BAVISANT DIHYDROCHLORIDE HYDRATE (CAS No. 1103522-80-0) is a potent and selective histamine H3 receptor antagonist that has garnered significant attention in recent years for its potential therapeutic applications. This compound, also known as Bavisant Dihydrochloride Hydrate, is a hydrate form of the dihydrochloride salt of Bavisant, a molecule that has shown promising results in preclinical and clinical studies.

The histamine H3 receptor is primarily located on presynaptic neurons in the central nervous system (CNS) and plays a crucial role in modulating the release of various neurotransmitters, including histamine, norepinephrine, acetylcholine, and dopamine. By selectively antagonizing this receptor, BAVISANT DIHYDROCHLORIDE HYDRATE can enhance the release of these neurotransmitters, leading to a range of potential therapeutic effects.

One of the most significant areas of research for Bavisant Dihydrochloride Hydrate is its potential use in the treatment of narcolepsy, a chronic neurological disorder characterized by excessive daytime sleepiness and sudden episodes of muscle weakness (cataplexy). Preclinical studies have demonstrated that Bavisant can significantly improve wakefulness and reduce cataplexy episodes in animal models of narcolepsy. These findings have been corroborated by clinical trials, which have shown that Bavisant Dihydrochloride Hydrate can effectively reduce daytime sleepiness and improve overall quality of life in patients with narcolepsy.

In addition to its potential in treating narcolepsy, BAVISANT DIHYDROCHLORIDE HYDRATE has also shown promise in other neurological conditions. For instance, it has been investigated for its potential to improve cognitive function in patients with Alzheimer's disease and other forms of dementia. Preclinical studies have indicated that Bavisant can enhance cognitive performance and reduce neuroinflammation, suggesting its potential as a novel therapeutic agent for these conditions.

The pharmacokinetic properties of Bavisant Dihydrochloride Hydrate have been extensively studied. It has been found to have good oral bioavailability, a favorable pharmacokinetic profile, and a long half-life, making it suitable for once-daily dosing. These properties contribute to its favorable safety and tolerability profile, which has been demonstrated in both preclinical and clinical studies.

The safety profile of Bavisant Dihydrochloride Hydrate is another important aspect that has been thoroughly evaluated. Clinical trials have shown that it is generally well-tolerated, with common side effects including headache, nausea, and insomnia. These side effects are typically mild to moderate and do not significantly impact patient compliance or treatment continuation.

In terms of its chemical structure, Bavisant Dihydrochloride Hydrate is a complex molecule with multiple functional groups that contribute to its high affinity for the histamine H3 receptor. The hydrate form ensures stability and enhances solubility, which is crucial for its pharmaceutical formulation. The compound's chemical formula is C21H26N4O·2HCl·xH2O (where x represents the number of water molecules), reflecting its complex composition.

The development of Bavisant Dihydrochloride Hydrate as a therapeutic agent has been driven by advances in medicinal chemistry and pharmacology. Researchers have optimized the compound's structure to achieve high selectivity for the histamine H3 receptor while minimizing off-target effects. This optimization process has involved extensive structure-activity relationship (SAR) studies and computational modeling to identify key structural features responsible for the compound's biological activity.

The clinical development of Bavisant Dihydrochloride Hydrate has progressed through multiple phases, including Phase I, II, and III trials. These trials have provided valuable insights into the compound's efficacy and safety profile across different patient populations. The results from these trials have been consistently positive, supporting the continued development of Bavisant as a potential treatment for narcolepsy and other neurological disorders.

In conclusion, BAVISANT DIHYDROCHLORIDE HYDRATE (CAS No. 1103522-80-0) represents a promising compound in the field of neuropharmacology. Its selective antagonism of the histamine H3 receptor offers significant therapeutic potential for conditions such as narcolepsy and cognitive disorders. Ongoing research continues to explore new applications and optimize its use in clinical settings, positioning Bavisant as a valuable addition to the pharmacological arsenal for treating neurological disorders.